Cas no 1171844-32-8 (Methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate)

• Product Name: Methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate
• CAS No: 1171844-32-8
• MF: C₁₁H₉N₃O₄
• MW: 247.206862211227
• CID: 5744643
• PubChem ID: 25248256
• Update Time: 2023-11-11

Methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate
• AKOS005168468
• AKOS015922444
• methyl1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate
• STK352869
• 1171844-32-8
• 1-(2-Nitro-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester
• 1H-Pyrazole-4-carboxylic acid, 1-(2-nitrophenyl)-, methyl ester
• Methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C11H9N3O4/c1-18-11(15)8-6-12-13(7-8)9-4-2-3-5-10(9)14(16)17/h2-7H,1H3
• InChI Key： CLNDAOUKSGBABV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C=1)C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 247.05930578g/mol
• Monoisotopic Mass: 247.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 401.0±25.0 °C(Predicted)
• pka: -3.49±0.10(Predicted)